Cas no 856653-42-4 (3-Hydrazinyl-1,2,4-thiadiazole)

• Product Name: 3-Hydrazinyl-1,2,4-thiadiazole
• CAS No: 856653-42-4
• MF: C₂H₄N₄S
• MW: 116.144957542419
• CID: 5736346
• PubChem ID: 154704993
• Update Time: 2023-11-10

3-Hydrazinyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 3-hydrazinyl-
• 856653-42-4
• 3-Hydrazinyl-1,2,4-thiadiazole

• Inchi： 1S/C2H4N4S/c3-5-2-4-1-7-6-2/h1H,3H2,(H,5,6)
• InChI Key： BBAFLYJPKFBYGM-UHFFFAOYSA-N
• SMILES： S1C=NC(NN)=N1

Computed Properties

• Exact Mass: 116.01566732g/mol
• Monoisotopic Mass: 116.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.89±0.1 g/cm3(Predicted)
• Boiling Point: 234.8±23.0 °C(Predicted)
• pka: 0.93±0.20(Predicted)